2-(4-Pyridyl)(1,2,4)triazolo(1,5-a)pyridine

• Molecular Formula: C11H8N4
• Molecular Weight: 196.21 g/mol
• IUPAC Name: 2-pyridin-4-yl-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C11H8N4/c1-2-8-15-10(3-1)13-11(14-15)9-4-6-12-7-5-9/h1-8H
• InChI Key: HAEYFDXOOCTCHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=NN2C=C1)C3=CC=NC=C3

Description

2-(4-Pyridyl)(1,2,4)triazolo(1,5-a)pyridine is a useful research compound. Its molecular formula is C11H8N4 and its molecular weight is 196.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Aminopyridinium chloride (7.9g) was added to potassium hydroxide (6.72g) in water (60 ml). 4-Cyanopyridine (31.2g) was added to ethanol (63 ml). The two solutions were then admixed at room temperature and left for 66 hours. The ethanol was then evaporated off in vacuo, and the residue extracted with chloroform (100 ml). The chloroform extract was dried over magnesium sulphate, filtered, and evaporated in vacuo. Recrystallisation of the product from ethanol gave 2-(4-pyridyl)-s-triazolo[1,5-a]pyridine (6.3g), mp 188°-190° C.